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Dehydro Simvastatin Dehydro Simvastatin
Brand Name: Vulcanchem
CAS No.: 210980-68-0
VCID: VC0029707
InChI: InChI=1S/C25H36O4/c1-6-25(4,5)24(27)29-21-15-16(2)14-18-11-10-17(3)20(23(18)21)13-12-19-8-7-9-22(26)28-19/h7,9-11,14,16-17,19-21,23H,6,8,12-13,15H2,1-5H3/t16-,17-,19-,20-,21-,23-/m0/s1
SMILES: CCC(C)(C)C(=O)OC1CC(C=C2C1C(C(C=C2)C)CCC3CC=CC(=O)O3)C
Molecular Formula: C25H36O4
Molecular Weight: 400.559

Dehydro Simvastatin

CAS No.: 210980-68-0

Reference Standards

VCID: VC0029707

Molecular Formula: C25H36O4

Molecular Weight: 400.559

Dehydro Simvastatin - 210980-68-0

CAS No. 210980-68-0
Product Name Dehydro Simvastatin
Molecular Formula C25H36O4
Molecular Weight 400.559
IUPAC Name [(1S,3R,7S,8S,8aR)-3,7-dimethyl-8-[2-[(2R)-6-oxo-2,3-dihydropyran-2-yl]ethyl]-1,2,3,7,8,8a-hexahydronaphthalen-1-yl] 2,2-dimethylbutanoate
Standard InChI InChI=1S/C25H36O4/c1-6-25(4,5)24(27)29-21-15-16(2)14-18-11-10-17(3)20(23(18)21)13-12-19-8-7-9-22(26)28-19/h7,9-11,14,16-17,19-21,23H,6,8,12-13,15H2,1-5H3/t16-,17-,19-,20-,21-,23-/m0/s1
Standard InChIKey BIYWBTKPNWCYHM-RLSQPJRHSA-N
SMILES CCC(C)(C)C(=O)OC1CC(C=C2C1C(C(C=C2)C)CCC3CC=CC(=O)O3)C
Synonyms 2,2-Dimethylbutanoic Acid (1S,3R,7S,8S,8aR)-8-[2-[(2R)-3,6-Dihydro-6-oxo-2H-pyran_x000B_-2-yl]ethyl]-1,2,3,7,8,8a-hexahydro-3,7-dimethyl-1-naphthalenyl Ester;
PubChem Compound 58855087
Last Modified Nov 11 2021
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